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Compound of Interest

Compound Name: Silver-107

Cat. No.: B085066

This in-depth technical guide serves as a core resource for researchers, scientists, and drug
development professionals on the fundamental research applications of the stable silver
isotope, 1°7Ag. From its intrinsic nuclear properties to its use in cutting-edge analytical
techniques, this document provides a thorough overview of its utility in diverse scientific
disciplines.

Core Properties of °7Ag

The unigue nuclear and physical properties of 1°?Ag underpin its utility in various research
applications. As a stable isotope with a natural abundance of approximately 51.839%, it
provides a distinct signal that can be differentiated from its sister isotope, 1°°Ag.[1][2]

Physical and Nuclear Data

A summary of the key physical and nuclear properties of 1°’Ag is presented in the tables below,
offering a quick reference for experimental design and data interpretation.

Table 1: Physical Properties of 1°’Ag
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Property Value

Atomic Mass 106.90509 g/mol
Natural Abundance 51.839%]1]
Isotopic Mass 106.905092 (6) Da

Table 2: Nuclear Properties of 1°7Ag

Property Value

Nuclear Spin (1) 1/2[1]

Magnetic Moment (U/UN) -0.113570

Gyromagnetic Ratio (y) -1.0889181 x 107 rad T-1s1
Resonance Frequency @ 11.744T 20.233 MHz

Relative Sensitivity (*H = 1.00) 6.62 x 10~

Absolute Sensitivity (*H = 1.00) 3.43x 1073

Applications in Nuclear Magnetic Resonance (NMR)
Spectroscopy

107Ag, possessing a nuclear spin of 1/2, is an NMR-active nucleus, making it a valuable probe
in the study of silver-containing compounds and materials.[1] Although it has a lower
gyromagnetic ratio and sensitivity compared to 1°°Ag, it can offer sharper signals in certain
contexts.[1]

Principles of 1 Ag NMR Spectroscopy

The fundamental principle of 1°?’Ag NMR spectroscopy lies in the interaction of the nuclear spin
of the 197Ag isotope with an external magnetic field. When placed in a strong magnetic field, the
nuclear spins align either with or against the field, creating two energy levels. The application of
a radiofrequency pulse at the Larmor frequency of 1°”Ag excites the nuclei from the lower to the
higher energy state. The subsequent relaxation of the nuclei back to the lower energy state
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emits a signal that is detected and processed to generate an NMR spectrum. The chemical
shift of the 197Ag signal provides information about the local electronic environment of the silver
atom.

Experimental Protocol for *°?’Ag NMR Spectroscopy

Sample Preparation:

» Dissolve the silver-containing compound in a suitable deuterated solvent. For agueous
samples, a saturated solution of AGNOs in D20 is a common reference.[3]

e Due to the long spin-lattice relaxation times (T1) of silver nuclei, which can be on the order of
hundreds of seconds for degassed samples, the addition of a relaxation agent such as
iron(lll) nitrate may be necessary to reduce acquisition times.[1]

Data Acquisition:

e Tune the NMR spectrometer to the resonance frequency of 1°’Ag (e.g., 20.233 MHz at
11.744T).

o Set the spectral width to encompass the expected chemical shift range of silver compounds,
which can span up to 1500 ppm.[3]

e The acquisition time is determined by the desired resolution and the data size.

» A sufficient number of scans should be acquired to achieve an adequate signal-to-noise
ratio, given the low sensitivity of 1°7Ag.

» Employ proton decoupling to simplify the spectrum and improve signal intensity.
Data Processing:

o Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the
frequency-domain spectrum.

e Phase and baseline correct the spectrum.
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» Reference the spectrum to a known standard, such as a saturated solution of AQNOs in D20.

[3]

Table 3: Typical 1°”Ag NMR Acquisition Parameters

Parameter Suggested Value

Pulse Program Standard 1D pulse sequence
Number of Scans (NS) > 1024 (sample dependent)
Spectral Width (SW) ~200 ppm (can be wider)
Acquisition Time (AQ) 1-2 seconds

) 5 x T1 (can be shortened with a relaxation
Relaxation Delay (D1) )
agen

Temperature 298 K

Diagram of the NMR Spectroscopy Workflow

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://imserc.northwestern.edu/guide/eNMR/chem/Ag.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

NMR Spectroscopy Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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